Cas no 1823802-38-5 (Ethanone, 1-(3,5-difluoro-4-pyridinyl)-)

• Product Name: Ethanone, 1-(3,5-difluoro-4-pyridinyl)-
• CAS No: 1823802-38-5
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD28347158
• CID: 5152751
• PubChem ID: 117833127
• Update Time: 2026-03-03

Ethanone, 1-(3,5-difluoro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,5-difluoro-4-pyridinyl)-
• 1-(3,5-difluoropyridin-4-yl)ethanone

• MDL： MFCD28347158
• Inchi： 1S/C7H5F2NO/c1-4(11)7-5(8)2-10-3-6(7)9/h2-3H,1H3
• InChI Key： NECQDUNGSZVAFS-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(F)=CN=CC=1F)C

Additional information on Ethanone, 1-(3,5-difluoro-4-pyridinyl)-

Ethanone, 1-(3,5-difluoro-4-pyridinyl)- (CAS No. 1823802-38-5): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-(3,5-difluoro-4-pyridinyl)-, identified by its CAS number 1823802-38-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, exhibits promising potential in various biological and chemical applications. The presence of both fluoro and pyridinyl moieties imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular design.

The compound's molecular structure consists of an ethanone backbone substituted with a pyridine ring at the 1-position, which is further modified by two fluorine atoms at the 3 and 5 positions. This specific arrangement enhances its solubility in organic solvents and improves its interaction with biological targets. The fluoro groups not only influence the electronic properties of the molecule but also contribute to its metabolic stability, a crucial factor in pharmaceutical development.

In recent years, the interest in fluorinated pyridines has surged due to their ability to modulate enzyme activity and receptor binding. Ethanone, 1-(3,5-difluoro-4-pyridinyl)-, has been extensively studied for its potential applications in the development of anticancer, antimicrobial, and anti-inflammatory agents. Its unique chemical properties allow it to interact with a wide range of biological targets, including kinases, proteases, and ion channels.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing novel bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various diseases. For instance, studies have shown that derivatives of Ethanone, 1-(3,5-difluoro-4-pyridinyl)-, can selectively inhibit certain kinases involved in cancer progression. The fluorine atoms enhance binding affinity by increasing lipophilicity and reducing metabolic degradation, thereby improving therapeutic efficacy.

The compound's versatility extends to its use in material science and catalysis. The combination of a pyridine ring and a ketone group provides a rich surface for functionalization, enabling the design of advanced materials with tailored properties. Additionally, its electronic configuration makes it an excellent candidate for use in organic electronics and photovoltaic devices.

The synthesis of Ethanone, 1-(3,5-difluoro-4-pyridinyl)-, involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atoms with high precision. These synthetic pathways not only demonstrate the compound's feasibility for large-scale production but also showcase the growing sophistication of modern chemical synthesis.

In academic research, this compound has been utilized as a tool compound to study enzyme mechanisms and develop new methodologies for drug discovery. Its well-defined structure allows researchers to probe specific interactions within biological systems. For example, computational studies have predicted that modifications to the pyridine ring can significantly alter binding affinities to target proteins. Such insights are invaluable for designing next-generation therapeutics.

The pharmaceutical industry has taken note of Ethanone's potential benefits. Several companies are currently exploring its derivatives as candidates for clinical trials. The compound's ability to modulate biological pathways without causing significant side effects makes it an attractive option for drug development. Furthermore, its stability under various conditions ensures that it can be formulated into diverse dosage forms.

The environmental impact of using fluorinated compounds is also a critical consideration. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively working on developing greener synthetic routes that minimize waste and reduce environmental footprint while maintaining high yields.

In conclusion, Ethanone, 1-(3,5-difluoro-4-pyridinyl)- (CAS No. 1823802-38-5), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile building block for developing novel therapeutics and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.